2,5-Bis(hydroxymethyl)-4-methoxyphenol

• Molecular Formula: C9H12O4
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 2,5-bis(hydroxymethyl)-4-methoxyphenol
• InChI: InChI=1S/C9H12O4/c1-13-9-3-6(4-10)8(12)2-7(9)5-11/h2-3,10-12H,4-5H2,1H3
• InChI Key: JEXILGDRQACRTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CO)O)CO
• CAS No.: 91481-36-6

Description

2,5-Bis(hydroxymethyl)-4-methoxyphenol is an organic compound that belongs to the class of phenols It is characterized by the presence of two hydroxymethyl groups and a methoxy group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Bis(hydroxymethyl)-4-methoxyphenol typically involves the hydroxymethylation of 4-methoxyphenol. One common method is the reaction of 4-methoxyphenol with formaldehyde in the presence of a base, such as sodium hydroxide, under controlled conditions. The reaction proceeds through the formation of a hydroxymethyl intermediate, which is then further hydroxymethylated to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and catalyst concentration. Continuous flow reactors and advanced catalytic systems may be employed to enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2,5-Bis(hydroxymethyl)-4-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl groups can be oxidized to form aldehyde or carboxylic acid derivatives.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles like halides (Cl⁻, Br⁻) and amines (NH₂⁻) can be used for substitution reactions.

Major Products Formed

Oxidation: Aldehyde or carboxylic acid derivatives.

Reduction: Corresponding alcohols.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2,5-Bis(hydroxymethyl)-4-methoxyphenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of resins, adhesives, and coatings due to its chemical reactivity and stability.

Comparison with Similar Compounds

Similar Compounds

2,5-Bis(hydroxymethyl)furan: A furan derivative with similar hydroxymethyl groups but a different aromatic core.

4-Methoxyphenol: A simpler phenol derivative with only a methoxy group.

2,5-Dimethylfuran: A furan derivative with methyl groups instead of hydroxymethyl groups.

Uniqueness

2,5-Bis(hydroxymethyl)-4-methoxyphenol is unique due to the combination of hydroxymethyl and methoxy groups on a phenol ring. This unique structure imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications.